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What is N-Isopropylbenzylamine?

N-Isopropylbenzylamine, also known as N-Isopropylbenzylamine, is a valuable research compound. Its molecular formula is C10H15N, and its molecular weight is 149.23 g/mol. This compound is a chain isomer of methamphetamine that exhibits the same chemical formula and molar mass, giving their hydrochloride salts similar physical properties, such as relatively close melting points and appearance. N-Isopropylbenzylamine (hydrochloride) is an analytical reference standard categorized as an adulterant. N-Isopropylbenzylamine has been found as an adulterant and methamphetamine mimic in samples seized by law enforcement. This product is designed for research and forensic use.

Uses of N-Isopropylbenzylamine